Cas no 2229551-12-4 (3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229551-12-4
• MF: C₇H₃Cl₂F₃N₂O
• MW: 259.012729883194
• CID: 6488048
• PubChem ID: 165694705
• Update Time: 2025-06-07

3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one
• EN300-1951227
• 2229551-12-4

• Inchi： 1S/C7H3Cl2F3N2O/c8-5-2-3(6(9)14-13-5)1-4(15)7(10,11)12/h2H,1H2
• InChI Key： LOQZCPALFYTOGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 257.9574526g/mol
• Monoisotopic Mass: 257.9574526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one

3-(3,6-Dichloropyridazin-4-yl)-1,1,1-Trifluoropropan-2-One: A Comprehensive Overview

The compound 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one, identified by the CAS number 2229551-12-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity.

Structurally, this molecule consists of a pyridazine ring substituted with two chlorine atoms at the 3 and 6 positions. The pyridazine moiety is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4, contributing to its stability and reactivity. Attached to this pyridazine ring is a trifluoromethyl ketone group at position 4 of the pyridazine ring. The trifluoromethyl ketone group introduces both electron-withdrawing effects and fluorine-based reactivity, making this compound versatile in chemical transformations.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and agrochemical development. The presence of fluorine atoms in the structure enhances the molecule's lipophilicity and bioavailability, which are critical factors in pharmaceutical applications. Moreover, the dichloropyridazine moiety has been shown to exhibit potent antifungal and pesticidal activities in preliminary assays.

One of the most notable advancements involving this compound is its application in the synthesis of novel bioactive molecules. Researchers have employed this compound as a key intermediate in the construction of complex heterocycles with potential therapeutic applications. For instance, its use as a building block in the synthesis of kinase inhibitors has opened new avenues for cancer drug development.

In terms of synthesis, this compound can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing catalytic systems or microwave-assisted synthesis techniques.

The integration of computational chemistry tools has also played a pivotal role in understanding the electronic properties and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and potential reaction pathways, aiding in the design of more efficient synthetic strategies.

Furthermore, green chemistry principles have been increasingly applied to the synthesis and application of this compound. For example, solvent-free reactions or biocatalytic methods are being explored to minimize waste generation and enhance sustainability.

In conclusion, 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-one represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development in areas ranging from medicinal chemistry to environmental science.